4-[(5-ethyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbonyl]morpholine

• IUPAC Name: (5-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C15H21NO2S/c1-2-11-3-4-13-12(9-11)10-14(19-13)15(17)16-5-7-18-8-6-16/h10-11H,2-9H2,1H3
• InChI Key: BVBVQFBKCJBYHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)C=C(S2)C(=O)N3CCOCC3
• Molecular Formula: C15H21NO2S
• Molecular Weight: 279.4 g/mol

Description

4-[(5-ethyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbonyl]morpholine, also known as AG-1478, is a small molecule inhibitor that has been widely used in scientific research. This compound is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. EGFR is a transmembrane receptor that plays a crucial role in the regulation of cell growth, differentiation, and survival. Dysregulation of EGFR signaling has been implicated in the development and progression of various types of cancer. Therefore, AG-1478 has been extensively studied as a potential therapeutic agent for cancer treatment.

Scientific Research Applications

Chemical Synthesis and Physicochemical Properties

Research has explored the synthesis and properties of related morpholinium compounds, focusing on their physicochemical characteristics, toxicity, and potential applications. For example, a study on the synthesis, toxicity, and biodegradability of 4-benzyl-4-methylmorpholinium-based ionic liquids highlights their moderate or low toxicity and potential as biomass solvents due to certain physicochemical properties influenced by different anions (Pernak et al., 2011).

Biological Activity and Therapeutic Potential

Aromatic sulfonamide inhibitors incorporating morpholine structures have been identified as potent inhibitors of carbonic anhydrase isoenzymes, showing nanomolar inhibitory concentrations. These findings suggest the therapeutic potential of morpholine derivatives in designing inhibitors for various enzymes (Supuran et al., 2013).

Antimicrobial and Antimycobacterial Activities

Synthesized compounds featuring the morpholine moiety, such as 4-(morpholin-4-yl)-N'-(arylidene)benzohydrazides, have shown significant antimycobacterial activity. These compounds offer promising leads for developing new treatments against Mycobacterium tuberculosis, demonstrating the importance of the morpholine ring for antimicrobial efficacy (Raparti et al., 2009).

Applications in Material Science

In material science, novel morpholine derivatives have been synthesized for potential applications as chemosensors. For instance, chemosensors based on morpholino-8-(thiophen-2-yl)-1,2,3,4-tetrahydroquinoline derivatives have been developed for the selective identification of Pd2+ ions, showcasing the utility of morpholine-containing compounds in detecting toxic metal ions (Shally et al., 2020).

Enzymatic Synthesis and Chiral Building Blocks

Morpholine derivatives have also been utilized in the enantioselective synthesis of chiral building blocks for renin inhibitors, highlighting the role of morpholine in medicinal chemistry and drug design. The enantioselective hydrolysis of racemic ethyl 2-benzyl-3-[(morpholin-4-yl)carbonyl]propionates serves as a key step in producing (S)-acids, which are crucial for constructing renin inhibitors (Doswald et al., 1994).